Cas no 153170-17-3 (2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one
• CAS No: 153170-17-3
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 1094815
• PubChem ID: 12563664
• Update Time: 2025-11-01

2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one
• 2-chloro-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone
• 153170-17-3
• 2-chloro-1-[4-(3-phenylpropyl)piperazin-1-yl]ethan-1-one
• SCHEMBL7287285

• Inchi： 1S/C15H21ClN2O/c16-13-15(19)18-11-9-17(10-12-18)8-4-7-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2
• InChI Key： YNGGMFCWVPFLPT-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CCCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 280.1342410g/mol
• Monoisotopic Mass: 280.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one

Research Brief on 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one (CAS: 153170-17-3)

2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one (CAS: 153170-17-3) is a piperazine derivative that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This compound belongs to a class of molecules known for their interactions with neurotransmitter receptors, particularly those involved in the dopaminergic and serotonergic systems. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one typically involves the reaction of 1-(3-phenylpropyl)piperazine with chloroacetyl chloride under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for pharmacological studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity, ensuring reliable data for subsequent research.

Pharmacological investigations have revealed that this compound exhibits affinity for various receptor subtypes, including dopamine D2 and serotonin 5-HT1A receptors. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, such as schizophrenia, anxiety, and depression. In vitro studies have demonstrated its ability to modulate receptor activity, while preliminary in vivo experiments have shown promising behavioral effects in animal models. However, further studies are required to fully elucidate its mechanism of action and therapeutic potential.

Recent research has also explored the structure-activity relationship (SAR) of 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one, focusing on modifications to its phenylpropyl and chloroacetyl moieties. These studies aim to optimize its pharmacological profile by enhancing receptor selectivity and reducing off-target effects. Computational modeling and molecular docking simulations have provided insights into its binding interactions with target receptors, guiding the design of more potent and selective analogs.

In addition to its central nervous system (CNS) applications, this compound has been investigated for its potential anti-inflammatory and analgesic properties. Preclinical studies have reported its ability to inhibit pro-inflammatory cytokines and reduce pain responses in animal models, suggesting a broader therapeutic scope. These findings highlight the versatility of 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one and its potential as a multi-target agent.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and toxicological studies. Additionally, clinical trials will be essential to evaluate its safety and efficacy in humans. Collaborative efforts between academic researchers and pharmaceutical companies are crucial to advancing this compound through the drug development pipeline.

In conclusion, 2-Chloro-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one (CAS: 153170-17-3) represents a promising scaffold for the development of novel therapeutics targeting CNS disorders and inflammatory conditions. Ongoing research efforts are expected to provide deeper insights into its pharmacological properties and potential clinical applications, paving the way for future advancements in this field.